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Audience: Researchers, scientists, and drug development professionals.

Introduction
OAC1 (Oct4-activating compound 1) is a small molecule that has been identified as an

activator of Octamer-binding transcription factor 4 (Oct4).[1][2] Oct4 is a critical transcription

factor for maintaining the self-renewal and pluripotency of embryonic stem cells.[1][3][4] OAC1
enhances the efficiency of induced pluripotent stem cell (iPSC) reprogramming when used in

combination with the transcription factors Oct4, Sox2, c-Myc, and Klf4.[3][5] Its mechanism

involves the activation of both Oct4 and Nanog promoter-driven gene expression.[2][5][6][7]

Specifically, OAC1 appears to increase the transcription of the Oct4-Nanog-Sox2 triad and

Tet1, a gene associated with DNA demethylation, without affecting the p53-p21 or Wnt-β-

catenin signaling pathways.[5][6][8] These characteristics make OAC1 a valuable tool in stem

cell research and regenerative medicine.

This document provides detailed information on the solubility of OAC1 in common laboratory

solvents, DMSO and ethanol, along with protocols for its use in in vitro and in vivo research

applications.

Physicochemical Properties and Solubility
Molecular Formula: C₁₄H₁₁N₃O[4][5][9]

Molecular Weight: 237.26 g/mol [5][6][8]
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CAS Number: 300586-90-7[4][5][8][9]

The solubility of OAC1 can vary slightly between different suppliers and batches.[5] The

following table summarizes reported solubility data in DMSO and ethanol. It is recommended to

use fresh, anhydrous DMSO for the best results, as absorbed moisture can reduce solubility.[6]

For less soluble preparations, sonication is recommended to aid dissolution.[7][8]

Table 1: Solubility of OAC1

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO 47 198.09
Selleck Chemicals[5]

[6]

DMSO 23.7 99.89 TargetMol[8]

DMSO ≥ 9.9 ≥ 41.74 GlpBio, APExBIO[2][7]

DMSO 10 42.15 Cayman Chemical[9]

DMSO - 100 R&D Systems

Ethanol 21 88.51 Selleck Chemicals[5]

Ethanol 23.7 99.89 TargetMol[8]

Ethanol
≥ 10.08 (with

ultrasonic)
≥ 42.5 APExBIO[7]

Ethanol 2 8.43 Cayman Chemical[9]

Ethanol - 100 R&D Systems

Water Insoluble Insoluble
Selleck Chemicals[5]

[6]

Experimental Protocols
Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.stemcell.com/products/oac1.html
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.targetmol.com/compound/oac1
https://www.caymanchem.com/product/14102/oac1
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.selleckchem.com/products/oac1.html
https://www.apexbt.com/oac1.html
https://www.targetmol.com/compound/oac1
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.selleckchem.com/products/oac1.html
https://www.targetmol.com/compound/oac1
https://www.glpbio.com/oac1.html
https://www.apexbt.com/oac1.html
https://www.caymanchem.com/product/14102/oac1
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.targetmol.com/compound/oac1
https://www.apexbt.com/oac1.html
https://www.caymanchem.com/product/14102/oac1
https://www.selleckchem.com/datasheet/oac1-S721701-DataSheet.html
https://www.selleckchem.com/products/oac1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


OAC1 powder

Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)[8]

Procedure:

Determine Required Concentration: Based on experimental needs, calculate the mass of

OAC1 required to prepare a stock solution (e.g., 10 mM, 50 mM). For example, to make 1

mL of a 10 mM stock solution, you would need 2.37 mg of OAC1 (Mass = 10 mmol/L * 1 mL

* 237.26 g/mol ).

Aliquot Solvent: Add the calculated volume of DMSO or ethanol to a sterile vial.

Dissolve OAC1: Add the OAC1 powder to the solvent.

Mix Thoroughly: Vortex the solution until the powder is completely dissolved. If dissolution is

slow, brief sonication (5-10 minutes) in a water bath can facilitate the process.[2][8]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles.[2][6] Store the stock solutions at -80°C for long-term storage (up to one year) or at

-20°C for shorter-term storage (up to one month).[2][6][8]

This protocol is based on studies demonstrating OAC1's ability to activate Oct4 and Nanog

promoter-driven reporters.[2][5][6]

Materials:

Cells transfected with an Oct4 or Nanog promoter-luciferase reporter construct (e.g., Human

ESCs).[5][6]

Complete cell culture medium
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OAC1 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Luciferase assay reagent kit

Procedure:

Cell Seeding: Plate the reporter cells in a 96-well plate at a density appropriate for your cell

line and allow them to adhere overnight.

Preparation of Working Solution: Dilute the OAC1 stock solution in a complete culture

medium to the desired final concentration. A typical effective concentration is 1 µM.[5][6][8]

Note: Ensure the final concentration of DMSO in the medium is non-toxic to the cells

(typically ≤ 0.1%).

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing OAC1. Include a vehicle control group treated with the same concentration of

DMSO without OAC1.

Incubation: Incubate the cells for 24 hours under standard culture conditions (e.g., 37°C, 5%

CO₂).[5][6]

Luciferase Assay: After incubation, remove the medium and wash the cells once with PBS.

Perform the luciferase assay according to the manufacturer's instructions.

Data Analysis: Measure luminescence using a plate reader. Normalize the luciferase activity

to a co-transfected control reporter or total protein concentration to account for differences in

cell number and transfection efficiency.

The choice of vehicle for in vivo studies is critical and depends on the route of administration.

Below are two formulations derived from supplier datasheets.[5] Note: These formulations

should be prepared fresh before each use.[5]

A. Formulation 1: Corn Oil Suspension

Prepare a Diluted Stock: Prepare a 4.7 mg/mL stock solution of OAC1 in DMSO.
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Formulate: Add 50 µL of the 4.7 mg/mL OAC1 stock solution to 950 µL of corn oil.

Mix: Mix evenly to create a final suspension with a concentration of 0.235 mg/mL OAC1 in

5% DMSO/95% corn oil.[5]

B. Formulation 2: Aqueous Solution with Co-solvents

Prepare a Concentrated Stock: Prepare a 47 mg/mL stock solution of OAC1 in DMSO.

Formulate: To prepare 1 mL of the final solution, perform the following steps in order:

Add 50 µL of the 47 mg/mL OAC1 stock to 400 µL of PEG300. Mix until clear.

Add 50 µL of Tween80 to the mixture. Mix until clear.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

Final Concentration: This results in a 2.35 mg/mL clear solution of OAC1 in a vehicle of 5%

DMSO, 40% PEG300, 5% Tween80, and 50% ddH₂O.[5]

Visualizations
// Nodes OAC1 [label="OAC1", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse];

Transcription_Factors [label="Somatic Cell\n(with Oct4, Sox2, c-Myc, Klf4)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Upstream_Effect [label="Increased Transcription",

fillcolor="#FBBC05", fontcolor="#202124", shape=diamond]; Gene_Targets [label="Oct4-

Nanog-Sox2 Triad\nTet1 (DNA Demethylation)", fillcolor="#34A853", fontcolor="#FFFFFF",

shape=box, style="rounded"]; Downstream_Outcome [label="Enhanced

iPSC\nReprogramming Efficiency", fillcolor="#EA4335", fontcolor="#FFFFFF",

shape=invhouse]; Unaffected_Pathways [label="Unaffected Pathways:\n- p53-p21 Pathway\n-

Wnt-β-catenin Signaling", fillcolor="#F1F3F4", fontcolor="#5F6368", style=dashed];

// Edges OAC1 -> Transcription_Factors [label=" Treatment", color="#202124"];

Transcription_Factors -> Upstream_Effect [color="#202124"]; Upstream_Effect ->

Gene_Targets [color="#202124"]; Gene_Targets -> Downstream_Outcome [color="#202124"];

OAC1 -> Unaffected_Pathways [style=dashed, arrowhead=none, color="#5F6368"]; } dot

Caption: OAC1 enhances iPSC reprogramming via specific transcriptional activation.
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Caption: General workflow for preparing and using OAC1 in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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